4-(N-benzyl-N-ethylsulfamoyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide

• IUPAC Name: 4-[benzyl(ethyl)sulfamoyl]-N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C29H27N3O5S2/c1-3-32(18-20-9-6-5-7-10-20)39(34,35)23-15-13-21(14-16-23)28(33)31-29-30-24(19-38-29)26-17-22-11-8-12-25(36-4-2)27(22)37-26/h5-17,19H,3-4,18H2,1-2H3,(H,30,31,33)
• InChI Key: BHPZRWMBBPPVSP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC5=C(O4)C(=CC=C5)OCC
• Molecular Formula: C29H27N3O5S2
• Molecular Weight: 561.7 g/mol

Description

4-(N-benzyl-N-ethylsulfamoyl)-N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C29H27N3O5S2 and its molecular weight is 561.67. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Applications

• Antifungal Agents : The synthesis of new derivatives, including benzamides and thiazolyl benzamides, has been explored for potential antifungal properties. For instance, Narayana et al. (2004) synthesized compounds by reacting 5-(bromoacetyl) salicylamide with various thioureas and thiourea derivatives, showing promise as antifungal agents (Narayana et al., 2004).

Anticancer and Analgesic Agents

• Synthesis for Anti-Inflammatory and Analgesic Properties : Abu‐Hashem et al. (2020) synthesized novel compounds from visnaginone and khellinone, evaluated as COX-1/COX-2 inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Fluorescence and Electrophysical Properties

• Synthesis and Characterization for Potential Biomedical Imaging : The synthesis and characterization of derivatives with specific fluorescence properties have been explored. For example, Vellaiswamy and Ramaswamy (2017) synthesized Co(II) complexes showing fluorescence quenching properties, suggesting potential applications in fluorescence imaging and anticancer activity (Vellaiswamy & Ramaswamy, 2017).

Synthesis and Characterization for Drug Development

• Antimicrobial and Anticancer Evaluations : A new class of benzamide derivatives has been synthesized and evaluated for antimicrobial efficacy, showing significant activity against bacterial and fungal strains. These studies demonstrate the potential for developing novel therapeutic agents based on structural modifications of benzamide derivatives (Priya et al., 2006).